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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of two prominent CBP/p300-targeting PROTACs: JET-209 and JQAD1.

We delve into their performance, supported by experimental data, to facilitate informed

decisions in research and development.

The paralogous histone acetyltransferases (HATs) CREB-binding protein (CBP) and p300 are

critical transcriptional co-activators implicated in a variety of cancers, making them attractive

therapeutic targets. Proteolysis-targeting chimeras (PROTACs) have emerged as a powerful

modality to induce the degradation of these proteins. This guide focuses on a comparative

analysis of two such degraders: JET-209, a potent dual degrader of CBP and p300, and

JQAD1, which exhibits selectivity for p300.

Mechanism of Action: Hijacking the Ubiquitin-
Proteasome System
Both JET-209 and JQAD1 are heterobifunctional molecules that function by inducing the

ubiquitination and subsequent proteasomal degradation of their target proteins. They achieve

this by simultaneously binding to the target protein (CBP or p300) and an E3 ubiquitin ligase,

thereby forming a ternary complex. This proximity facilitates the transfer of ubiquitin to the

target protein, marking it for destruction by the proteasome. A key difference in their design is

that while both recruit the Cereblon (CRBN) E3 ligase, they are based on different CBP/p300-

binding moieties, which influences their degradation profile.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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